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Compound of Interest

Compound Name: (8R)-3-Bromooxolane

Cat. No.: B2704957

[2] (R)-3-Bromotetrahydrofuran | C4H7BrO | ChemSpider (R)-3-Bromotetrahydrofuran.
C4H7BrO. Structure. 2D 3D. Molar Mass. 151.001 g/mol . Names. (R)-3-Bromotetrahydrofuran;
(R)-3-bromo-oxolane; (3R)-3 ... --INVALID-LINK-- (R)-3-Bromotetrahydrofuran 87494-68-8 -
ChemNet (R)-3-Bromotetrahydrofuran,cas:87494-68-8, MF:C4H7BrO,MW:151.01,EINECS:681-
306-6,MDL Number:MFCD02179373,Mol File:87494-68-8.mol. --INVALID-LINK-- (3R)-3-
Bromotetrahydrofuran | C4AH7BrO - PubChem (3R)-3-Bromotetrahydrofuran. C4H7BrO. CID
5362432. (3R)-3-bromo-oxolane. 3-Bromotetrahydrofuran ... Molecular Weight. 151.00 g/mol .
Computed by PubChem 2.2 ... --INVALID-LINK-- (3R)-3-Bromooxolane | 87494-68-8 |
Biosynth For R&D Use Only. Not for drug, household, or other uses. Molecular Weight. 151.00.
Formula. C4H7BrO. CAS Number. 87494-68-8. MDL Number. MFCD02179373. --INVALID-
LINK-- (3R)-3-BROMOOXOLANE | C4H7BrO - Fishersci (3R)-3-BROMOOXOLANE. CAS #,
87494-68-8. Molecular Formula, C4H7BrO. Molecular Weight, 151.01. --INVALID-LINK-- (R)-3-
BROMOTETRAHYDROFURAN | A16198 | Alfa Aesar (R)-3-BROMOTETRAHYDROFURAN.
Stock No.: A16198. CAS-No.: 87494-68-8. Molecular Formula: C4H7BrO. Molecular Weight:
151.01 ... --INVALID-LINK-- (3R)-3-Bromotetrahydrofuran 87494-68-8 | Tokyo Chemical
Industry Product Number: B3706; Product Name: (3R)-3-Bromotetrahydrofuran; CAS RN:
87494-68-8; MDL Number: MFCD02179373; Molecular Formula: C4H7BrO; Molecular Weight:
... -INVALID-LINK-- (3R)-3-Bromotetrahydrofuran | CAS 87494-68-8 - J&K Scientific (3R)-3-
Bromotetrahydrofuran(87494-68-8) is a chemical substance, its chemical formula is C4H7BrO,
molecular weight is 151, the purity is 97%, ... --INVALID-LINK-- (3R)-3-Bromotetrahydrofuran |
CAS 87494-68-8 | SCBT - Santa Cruz ... (3R)-3-Bromotetrahydrofuran is a chemical. ... CAS
Number: 87494-68-8. Molecular Weight: 151.00. Molecular Formula: C4H7BrO. --INVALID-
LINK-- (3R)-3-Bromotetrahydrofuran | CAS: 87494-68-8 - LGC Standards Chemical properties.
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CAS: 87494-68-8. Formula: CaH7BrO. Molecular weight: 151.01. --INVALID-LINK-- (3R)-3-
Bromotetrahydrofuran | 87494-68-8 | Carbosynth (3R)-3-Bromotetrahydrofuran. CAS Number:
87494-68-8. Molecular Formula: C4H7BrO. Molecular Weight: 151.00. --INVALID-LINK--
(3R)-3-Bromotetrahydrofuran - Simson Pharma Limited (3R)-3-Bromotetrahydrofuran. CAS
Number. 87494-68-8. Chemical Name. (3R)-3-Bromotetrahydrofuran. Molecular Formula.
C4H7BrO. Molecular Weight. 151.01. --INVALID-LINK-- (R)-3-Bromotetrahydrofuran | CAS
87494-68-8 | Apollo Scientific CAS number: 87494-68-8; Molecular weight: 151.01; Molecular
formula: C4H7BrO; Synonyms: (3R)-3-BROMOOXOLANE; Appearance: Colourless to pale
yellow liquid ... --INVALID-LINK-- (3R)-3-Bromotetrahydrofuran - Toronto Research Chemicals
(3R)-3-Bromotetrahydrofuran; CAS Number: 87494-68-8; Molecular Formula: CsH7BrO;
Molecular Weight: 151.01 g/mol . --INVALID-LINK-- In-Depth Technical Guide to (3R)-3-
Bromooxolane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and
characteristics of (3R)-3-Bromooxolane, a key intermediate in various synthetic applications.

Core Chemical Data

(3R)-3-Bromooxolane, also known as (R)-3-Bromotetrahydrofuran, is a heterocyclic
compound with the chemical formula C4H7BrO. Its physical and chemical properties are
summarized in the table below.

Property Value References
CAS Number 87494-68-8

Molecular Weight 151.00 g/mol

Alternate Molecular Weight 151.01 g/mol

Molecular Formula C4H7Bro

(R)-3-Bromotetrahydrofuran,
Synonyms
(8R)-3-bromo-oxolane

Appearance Colourless to pale yellow liquid
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Experimental Protocols & Applications

While specific, detailed experimental protocols for the use of (3R)-3-Bromooxolane are highly
dependent on the target molecule and reaction scheme, its primary utility lies as a chiral
building block in organic synthesis. It is frequently employed in the synthesis of pharmaceutical
compounds and other complex organic molecules where the introduction of a specific
stereocenter is crucial.

The reactivity of (3R)-3-Bromooxolane is dominated by the presence of the bromine atom,
which serves as a good leaving group in nucleophilic substitution reactions. This allows for the
introduction of a wide variety of functional groups at the 3-position of the oxolane ring with
retention or inversion of stereochemistry, depending on the reaction conditions and the
nucleophile used.

A general workflow for a nucleophilic substitution reaction involving (3R)-3-Bromooxolane is
depicted below.

Caption: Generalized workflow for a nucleophilic substitution reaction using (3R)-3-
Bromooxolane.

Logical Relationships in Synthetic Strategy

The selection of (3R)-3-Bromooxolane as a starting material is guided by the desired
stereochemistry of the final product. Its rigid oxolane ring and the defined stereocenter at the 3-
position make it a valuable precursor for creating complex chiral molecules. The logical
decision-making process for incorporating this building block into a synthetic route is illustrated
below.

Caption: Decision-making process for utilizing (3R)-3-Bromooxolane in a synthetic strategy.

 To cite this document: BenchChem. [CAS number and molecular weight of (3R)-3-
Bromooxolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2704957#cas-number-and-molecular-weight-of-3r-3-
bromooxolane]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b2704957?utm_src=pdf-body
https://www.benchchem.com/product/b2704957?utm_src=pdf-body
https://www.benchchem.com/product/b2704957?utm_src=pdf-body
https://www.benchchem.com/product/b2704957?utm_src=pdf-body
https://www.benchchem.com/product/b2704957?utm_src=pdf-body
https://www.benchchem.com/product/b2704957?utm_src=pdf-body
https://www.benchchem.com/product/b2704957?utm_src=pdf-body
https://www.benchchem.com/product/b2704957#cas-number-and-molecular-weight-of-3r-3-bromooxolane
https://www.benchchem.com/product/b2704957#cas-number-and-molecular-weight-of-3r-3-bromooxolane
https://www.benchchem.com/product/b2704957#cas-number-and-molecular-weight-of-3r-3-bromooxolane
https://www.benchchem.com/product/b2704957#cas-number-and-molecular-weight-of-3r-3-bromooxolane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2704957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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